(4-(2-Hydroxypropyl)piperazin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone hydrochloride

• IUPAC Name: [4-(2-hydroxypropyl)piperazin-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone;hydrochloride
• InChI: InChI=1S/C17H26N2O2S.ClH/c1-14(20)13-18-8-10-19(11-9-18)16(21)17(6-2-3-7-17)15-5-4-12-22-15;/h4-5,12,14,20H,2-3,6-11,13H2,1H3;1H
• InChI Key: RZVSXNQSDHUEOY-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCN(CC1)C(=O)C2(CCCC2)C3=CC=CS3)O.Cl
• Molecular Formula: C17H27ClN2O2S
• Molecular Weight: 358.9 g/mol
• CAS No.: 1396882-19-1

Description

(4-(2-Hydroxypropyl)piperazin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone hydrochloride is a useful research compound. Its molecular formula is C17H27ClN2O2S and its molecular weight is 358.93. The purity is usually 95%.
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Scientific Research Applications

• Therapeutic Agents for Alzheimer's Disease :

  • Research by Hassan et al. (2018) explored synthetic multifunctional amides for Alzheimer's disease treatment. They focused on enzyme inhibition, hemolytic activity, and chemoinformatic properties, providing insights into the development of new drugs against Alzheimer's disease.

• Selective Estrogen Receptor Modulators (SERMs) :

  • The study by Palkowitz et al. (1997) discussed the synthesis and properties of compounds like raloxifene, which are considered SERMs. These compounds have estrogen agonist-like actions on bone tissues and serum lipids while being estrogen antagonists in the breast and uterus.

• Anticancer and Antituberculosis Studies :

  • Mallikarjuna et al. (2014) synthesized new derivates of the compound for anticancer and antituberculosis studies. They reported that some tested compounds exhibited significant antituberculosis and anticancer activity.

• G Protein-Coupled Receptor Antagonists :

  • The work of Romero et al. (2012) identified small molecule antagonists of the G protein-coupled receptor NPBWR1 (GPR7), which is significant for developing treatments targeting this receptor.

• Characterization of Molecular Associations with Antidiabetic Potential :

  • A study by Devine et al. (2020) explored the molecular association between a compound with antidiabetic properties and 2-hydroxypropyl-β-cyclodextrin. This association resulted in improved solubility and maintained biological activity, showing potential for antidiabetic treatment.

• Tubulin Polymerization Inhibitors in Cancer Therapy :

  • Research by Prinz et al. (2017) reported on the development of potent inhibitors of tubulin polymerization for cancer therapy, emphasizing the importance of the phenylpiperazine moiety in these compounds.